Cas no 1346457-87-1 (3-(2,5-Dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one)

• Product Name: 3-(2,5-Dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• CAS No: 1346457-87-1
• MF: C₁₇H₁₅FO₃
• MW: 286.297608613968
• MDL: MFCD01901413
• CID: 4695805
• Update Time: 2025-06-13

3-(2,5-Dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• CBMicro_040747
• 3-(2,5-dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• 3-(2,5-Dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one

• MDL： MFCD01901413
• Inchi： 1S/C17H15FO3/c1-20-15-8-10-17(21-2)13(11-15)5-9-16(19)12-3-6-14(18)7-4-12/h3-11H,1-2H3
• InChI Key： WNEXAQQSIRHLFE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C=CC1C=C(C=CC=1OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 3-(2,5-Dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one

Recent Advances in the Study of 3-(2,5-Dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one (CAS: 1346457-87-1)

The compound 3-(2,5-Dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one (CAS: 1346457-87-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chalcone derivative, characterized by its unique structural features, has been the subject of multiple studies aimed at elucidating its biological activities, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-(2,5-Dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of the compound, making it more suitable for large-scale production. The researchers employed a Claisen-Schmidt condensation reaction, followed by purification using column chromatography, to achieve a high-purity product. This advancement is critical for further preclinical and clinical evaluations.

In terms of biological activity, 3-(2,5-Dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one has demonstrated promising anti-inflammatory and anticancer properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated its inhibitory effects on NF-κB signaling, a key pathway involved in inflammation and cancer progression. The compound exhibited potent inhibition of NF-κB activation in vitro, with an IC50 value of 1.2 µM, suggesting its potential as a lead compound for developing anti-inflammatory drugs.

Another significant finding comes from a recent publication in European Journal of Pharmacology (2024), which explored the compound's anticancer activity against various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The study revealed that 3-(2,5-Dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one induces apoptosis via the mitochondrial pathway, accompanied by the upregulation of pro-apoptotic proteins such as Bax and caspase-3. These findings highlight its potential as a chemotherapeutic agent.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. A 2023 study in Drug Metabolism and Disposition reported that 3-(2,5-Dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one exhibits moderate plasma protein binding and favorable metabolic stability in human liver microsomes. However, further optimization is needed to improve its oral bioavailability, as the compound showed limited absorption in rodent models.

In conclusion, 3-(2,5-Dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one (CAS: 1346457-87-1) represents a promising candidate for drug development, particularly in the areas of inflammation and oncology. Recent advancements in its synthesis, biological evaluation, and pharmacokinetic profiling have laid a solid foundation for future research. Further studies are warranted to explore its therapeutic potential in vivo and to address challenges related to bioavailability and toxicity.